Cas no 84801-09-2 (Benzenemethanol, 2-(2-butynyl)- (9CI))

84801-09-2 structure
Product name:Benzenemethanol, 2-(2-butynyl)- (9CI)
Benzenemethanol, 2-(2-butynyl)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanol, 2-(2-butynyl)- (9CI)
- (2-but-2-ynylphenyl)methanol
- DTXSID00668568
- 84801-09-2
- [2-(But-2-yn-1-yl)phenyl]methanol
- SCHEMBL20834978
- BENZENEMETHANOL, 2-(2-BUTYNYL)-
- DB-285411
-
- Inchi: InChI=1S/C11H12O/c1-2-3-6-10-7-4-5-8-11(10)9-12/h4-5,7-8,12H,6,9H2,1H3
- InChI Key: CHUFUUTVFNBMSR-UHFFFAOYSA-N
- SMILES: CC#CCC1=CC=CC=C1CO
Computed Properties
- Exact Mass: 160.088815002g/mol
- Monoisotopic Mass: 160.088815002g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 20.2Ų
- XLogP3: 2.1
Benzenemethanol, 2-(2-butynyl)- (9CI) Related Literature
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David Balcells,Christophe Raynaud,Robert H. Crabtree,Odile Eisenstein Chem. Commun., 2009, 1772-1774
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Sue Watson,Anna M. Grabowska Polym. Chem., 2014,5, 5320-5329
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Xueying Zheng,Zhenyi Gu,Xuyang Liu,Zhongqiang Wang,Jiayun Wen,Xinglong Wu,Wei Luo,Yunhui Huang Energy Environ. Sci., 2020,13, 1788-1798
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E. Shuang,Jian-Hua Wang,Xu-Wei Chen Nanoscale, 2020,12, 6852-6860
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